Cas no 17231-84-4 (1-(2,4,5-Trimethoxyphenyl)-2-nitropropene)

• Product Name: 1-(2,4,5-Trimethoxyphenyl)-2-nitropropene
• CAS No: 17231-84-4
• MF: C₁₂H₁₅NO₅
• MW: 253.251203775406
• CID: 122190
• PubChem ID: 620073
• Update Time: 2025-05-22

1-(2,4,5-Trimethoxyphenyl)-2-nitropropene Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2,4-trimethoxy-5-(2-nitro-1-propen-1-yl)-
• 1-(2,4,5-TRIMETHOXYPHENYL)-2-NITROPROPENE, >95
• 1,2,4-trimethoxy-5-(2-nitroprop-1-enyl)benzene
• 1-(2',4',5'-Trimethoxyphenyl)-2-nitropropene
• 1-(2,4,5-TRIMETHOXYPHENYL)-2-NITROPROPENE
• AC1LDKD2
• AG-E-21603
• Benzene,1,2,4-trimethoxy-5-(2-nitro-1-propenyl)- (9CI)
• Benzene,1,2,4-trimethoxy-5-(2-nitropropenyl)- (7CI,8CI)
• CTK4D4193
• 1-(2,4,5-TRIMETHOXYPHENYL)-2-NITROPROPENE, >95%
• 17231-84-4
• AKOS017433569
• 2-nitro-1-(2',4',5'-trimethoxyphenyl)prop-1-ene
• DTXSID00347321
• 1-(2,4,5-Trimethoxyphenyl)-2-nitropropene

• Inchi： 1S/C12H15NO5/c1-8(13(14)15)5-9-6-11(17-3)12(18-4)7-10(9)16-2/h5-7H,1-4H3
• InChI Key： YJLWVSYNZFMHTK-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=CC=1C=C(C)[N+](=O)[O-])OC)OC

Computed Properties

• Exact Mass: 253.09502258g/mol
• Monoisotopic Mass: 253.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 73.5Ų

Experimental Properties

• PSA: 73.51000
• LogP: 2.87310

Additional information on 1-(2,4,5-Trimethoxyphenyl)-2-nitropropene

1-(2,4,5-Trimethoxyphenyl)-2-nitropropene: A Comprehensive Overview

1-(2,4,5-Trimethoxyphenyl)-2-nitropropene (CAS No. 17231-84-4) is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a nitro group with a trimethoxy-substituted phenyl ring. The trimethoxyphenyl group imparts distinctive electronic and steric properties, making this compound a valuable tool in various chemical reactions and applications.

Recent studies have highlighted the importance of nitroalkenes like 1-(2,4,5-trimethoxyphenyl)-2-nitropropene in the development of advanced materials. Researchers have demonstrated that the presence of the nitro group enhances the compound's reactivity, enabling it to participate in a wide range of chemical transformations. For instance, the compound has been utilized in the synthesis of biologically active molecules, where its reactivity plays a crucial role in forming complex molecular architectures.

The trimethoxyphenyl substituent in this compound is particularly noteworthy. The methoxy groups attached to the phenyl ring contribute to its aromatic stability and provide additional sites for chemical modification. This makes 1-(2,4,5-trimethoxyphenyl)-2-nitropropene an ideal candidate for use in medicinal chemistry. Recent research has explored its potential as a precursor for drug development, where its ability to undergo selective reactions is highly advantageous.

In terms of physical properties, 1-(2,4,5-trimethoxyphenyl)-2-nitropropene exhibits a high degree of stability under standard conditions. Its melting point and solubility characteristics make it suitable for use in various synthetic protocols. Moreover, the compound's spectral properties have been extensively studied, providing valuable insights into its electronic structure and reactivity patterns.

One of the most exciting developments involving this compound is its application in the field of organic electronics. Scientists have recently reported that derivatives of 1-(2,4,5-trimethoxyphenyl)-2-nitropropene can be used to create novel materials with enhanced electrical conductivity. These materials hold promise for use in flexible electronics and optoelectronic devices.

Another area where this compound has shown significant potential is in catalysis. Researchers have discovered that 1-(2,4,5-trimethoxyphenyl)-2-nitropropene can act as an efficient ligand in transition metal-catalyzed reactions. Its ability to stabilize metal centers makes it a valuable component in asymmetric catalysis and cross-coupling reactions.

In conclusion, 1-(2,4,5-trimethoxyphenyl)-2-nitropropene (CAS No. 17231-84-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for chemists and materials scientists alike. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in the development of innovative technologies.